Cas no 941892-29-1 (4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-4-(propan-2-yl)phenylpyrrolidin-2-one)

• Product Name: 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-4-(propan-2-yl)phenylpyrrolidin-2-one
• CAS No: 941892-29-1
• MF: C₂₁H₂₁N₃O₂
• MW: 347.410344839096
• CID: 5363474
• Update Time: 2025-05-26

4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-4-(propan-2-yl)phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-(4-propan-2-ylphenyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 1-[4-(1-methylethyl)phenyl]-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-
• 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-4-(propan-2-yl)phenylpyrrolidin-2-one

• Inchi： 1S/C21H21N3O2/c1-14(2)15-8-10-18(11-9-15)24-13-17(12-19(24)25)21-22-20(23-26-21)16-6-4-3-5-7-16/h3-11,14,17H,12-13H2,1-2H3
• InChI Key： FIHSEIUBUSXSCL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(C)C)C=C2)CC(C2ON=C(C3=CC=CC=C3)N=2)CC1=O

Additional information on 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-4-(propan-2-yl)phenylpyrrolidin-2-one

4-(3-Phenyl-1,2,4-Oxadiazol-5-Yl)-1-[4-(Propan-2-Yl)Phenyl]Pyrrolidin-2-One: A Comprehensive Overview

The compound with CAS No. 941892-29-1, known as 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-[4-(propan-2-y l)phenyl]pyrrolidin - 2 - one, is a highly specialized organic molecule that has garnered significant attention in the field of drug discovery and chemical synthesis. This compound is characterized by its unique structural features, which include a pyrrolidinone ring fused with a 1,2,4 - oxadiazole moiety and a substituted phenyl group. The presence of these functional groups makes it a promising candidate for various applications in medicinal chemistry.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Its ability to interact with key enzymes and receptors has been extensively investigated in vitro and in vivo models. For instance, researchers have reported that 4-(3 - phenyl - 1, 2, 4 - oxadiazol - 5 - yl) - 1 - [4 - (propan - 2 - yl) phenyl] pyrrolidin - 2 - one exhibits potent inhibitory activity against several kinases involved in cancer progression. This makes it a compelling lead compound for the development of anti-cancer therapies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent coupling with the pyrrolidinone moiety. Recent advancements in catalytic methods have enabled chemists to optimize these reactions, making the synthesis more efficient and scalable.

In terms of pharmacokinetic properties, studies have demonstrated that CAS No. 941892 - 29 - 1 has favorable absorption and bioavailability profiles. This is attributed to its balanced lipophilicity and solubility characteristics, which are critical for its effectiveness as a drug candidate. Additionally, preclinical toxicology studies have shown that the compound exhibits low toxicity at therapeutic doses, further supporting its potential for clinical translation.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Researchers have explored the use of 4 -(3 - phenyl - 1 , 2 , 4 - oxadiazol -5 - yl ) - 1 [4 -(propan - 2 y l ) phenyl ] pyrrolidin - 2 one as a carrier for anti-cancer drugs due to its ability to selectively accumulate in tumor tissues. This approach not only enhances drug efficacy but also minimizes systemic side effects.

Furthermore, computational modeling studies have provided valuable insights into the molecular interactions of this compound with its target proteins. These studies have revealed that the oxadiazole moiety plays a critical role in stabilizing protein-ligand interactions through hydrogen bonding and π-interactions. Such findings are instrumental in guiding further optimization efforts to improve the compound's potency and selectivity.

In conclusion, CAS No. 941892 - 29 - 1, or 4 -(3 phenyl ) etc, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for future therapeutic applications. Ongoing research continues to explore its potential in treating various diseases, particularly cancer and inflammatory disorders.